Cas no 24625-24-9 (1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2))

• Product Name: 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2)
• CAS No: 24625-24-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD08787905
• CID: 240825
• PubChem ID: 924745
• Update Time: 2025-05-25

1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2)
• 2-AMINOETHYL-5(6)-METHYL-BENZIMIDAZOLE
• 2-(5-Methyl-1H-benzimidazol-2-yl)ethanamine
• SCHEMBL1971897
• 2-(5-Methyl-1H-benzoimidazol-2-yl)-ethylami ne
• 630091-54-2
• AKOS000265205
• 24625-24-9
• BB 0240920
• BS-37446
• BQXLLXSCNRJESI-UHFFFAOYSA-N
• BB 0240354
• AKOS005169344
• MFCD06312156
• 2-(6-Methyl-1H-benzoimidazol-2-yl)-ethylami ne
• 2-(5-METHYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• 2-(6-methyl-1H-benzoimidazol-2-yl)-ethylamine
• DTXSID90358921
• AB23725
• FT-0691060
• 2-(6-methyl-1H-benzimidazol-2-yl)ethanamine
• 2-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

• MDL： MFCD08787905
• Inchi： 1S/C10H13N3/c1-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h2-3,6H,4-5,11H2,1H3,(H,12,13)
• InChI Key： BQXLLXSCNRJESI-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 175.11100
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Boiling Point: 452.7°Cat760mmHg
• Flash Point: 227.6°C
• PSA: 54.70000
• LogP: 2.07280

1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) Security Information

• Hazardous Material Identification：

Additional information on 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2)

Comprehensive Overview of 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) (CAS No. 24625-24-9)

The compound 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) (CAS No. 24625-24-9) is a specialized benzimidazole derivative with significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a 6-methyl substitution on the benzimidazole core, enhances its potential applications in drug development and molecular studies. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for benzimidazole-based compounds has surged due to their versatility in medicinal chemistry. The hydrochloride salt form of this compound improves solubility, making it suitable for in vitro and in vivo studies. A common query among scientists is how CAS No. 24625-24-9 compares to other benzimidazole derivatives in terms of bioavailability and metabolic stability. This highlights the growing focus on ADME properties (Absorption, Distribution, Metabolism, Excretion) in drug discovery pipelines.

The 6-methyl group in 1H-Benzimidazole-2-ethanamine contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology. Discussions in online forums often revolve around optimizing such modifications for CNS-targeted drugs. Additionally, its hydrochloride (1:2) stoichiometry ensures stability during storage, addressing frequent concerns about compound degradation in long-term studies.

From a synthetic perspective, CAS 24625-24-9 serves as a key intermediate for heterocyclic chemistry applications. Its ethylamine side chain allows further functionalization, catering to the rise of structure-activity relationship (SAR) studies. Laboratories often search for protocols to purify this compound, reflecting the broader challenge of high-purity synthesis in small-molecule research.

Environmental and green chemistry advocates also scrutinize compounds like 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) for sustainable production methods. Searches for eco-friendly synthesis routes or biodegradability profiles of such molecules have spiked, mirroring the industry’s shift toward green solvents and catalytic efficiency.

In analytical chemistry, techniques like HPLC and LC-MS are frequently employed to characterize this compound. Questions about column selection or detection limits for 24625-24-9 dominate technical forums, underscoring the need for robust quality control measures in API manufacturing.

Beyond academia, patent databases reveal growing interest in benzimidazole scaffolds for antiviral and anti-inflammatory applications—topics gaining traction post-pandemic. The methyl-ethylamine moiety in CAS 24625-24-9 is particularly noted for its potential in kinase inhibitor design, a focal point in cancer therapeutics.

To summarize, 1H-Benzimidazole-2-ethanamine,6-methyl-, hydrochloride (1:2) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance spans drug discovery, material science, and analytical method development, making it a compound of enduring scientific and industrial value.